Cas no 1806773-07-8 (Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate
• CAS No: 1806773-07-8
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4849623
• Update Time: 2025-05-24

Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-2-15-9(14)5-3-7(8(10)11)13-4-6(5)12/h3-4,8H,2H2,1H3
• InChI Key： ROGMRYNOBZGYGA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate (CAS No. 1806773-07-8)

Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate (CAS No. 1806773-07-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a carboxylate ester moiety, makes it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated pyridine compounds like Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies. The compound’s iodo-substitution also facilitates cross-coupling reactions, a hot topic in modern organic synthesis methodologies.

The synthesis of Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate typically involves multi-step processes, including halogenation and esterification, which are critical for achieving high purity. Analytical techniques such as NMR spectroscopy and HPLC are employed to validate its structural integrity. This compound’s stability under various conditions makes it suitable for long-term storage, a key consideration for industrial-scale applications.

From an environmental perspective, the use of fluorinated compounds like this one is under scrutiny due to their persistence in ecosystems. However, advancements in green chemistry are addressing these concerns by optimizing synthetic routes to minimize waste. This aligns with the broader industry trend toward sustainable chemical production, a topic frequently searched by professionals in the field.

In the context of drug development, Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate is often explored for its potential in cancer therapeutics. Its ability to modulate protein-protein interactions has sparked interest in precision medicine, a rapidly evolving area. Additionally, its applications in agrochemicals, such as pesticide formulation, highlight its cross-industry relevance.

For researchers seeking reliable suppliers, the compound’s CAS No. 1806773-07-8 serves as a unique identifier, ensuring accurate sourcing. Quality control measures, including certificates of analysis (CoA), are essential to meet regulatory standards, a common query among buyers. The compound’s compatibility with high-throughput screening platforms further enhances its appeal in pharmaceutical R&D.

In summary, Ethyl 2-(difluoromethyl)-5-iodopyridine-4-carboxylate represents a critical tool in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted properties continue to inspire innovations across life sciences and material engineering, making it a compound of enduring significance.